Cas no 308796-30-7 (3,5-difluorobenzylzinc bromide)

• Product Name: 3,5-difluorobenzylzinc bromide
• CAS No: 308796-30-7
• MF: C₇H₅BrF₂Zn
• MW: 272.424404859543
• MDL: MFCD01311400
• CID: 916244
• PubChem ID: 24873284
• Update Time: 2025-05-20

3,5-difluorobenzylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-difluorobenzylzinc bromide
• 3,5-difluorobenzylzinc bromide solution
• 3,5-Difluorobenzylzinc bromide solution 0.5 in THF
• bromo[(3,5-difluorophenyl)methyl]zinc
• (3,5-difluorobenzyl)zinc(II) bromide
• 3,5-Difluorobenzylzinc bromide 0.5 M in Tetrahydrofuran
• 3,5-DifluorobenZylZinc bromide 0.5 M in 2-MeTHF
• 3,5-Difluorobenzylzinc bromide, 0.50 M in THF
• AKOS016017918
• MFCD01311400
• 308796-30-7
• J-018188
• Zinc, bromo[(3,5-difluorophenyl)methyl]-
• bromozinc(1+);1,3-difluoro-5-methanidylbenzene

• MDL： MFCD01311400
• Inchi： 1S/C7H5F2.BrH.Zn/c1-5-2-6(8)4-7(9)3-5;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： HUTYJRVTQJKGIO-UHFFFAOYSA-M
• SMILES： Br[Zn+].FC1C=C(C=C(C=1)[CH2-])F

Computed Properties

• Exact Mass: 269.88300
• Monoisotopic Mass: 269.88341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 0.982 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 3.12360
• Solubility: Not determined
• Color/Form: 0.5 M in THF

3,5-difluorobenzylzinc bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3,5-difluorobenzylzinc bromide

3,5-Difluorobenzylzinc Bromide: A Comprehensive Overview

3,5-Difluorobenzylzinc bromide, with the CAS number 308796-30-7, is a significant compound in the field of organometallic chemistry and synthetic organic chemistry. This compound has garnered attention due to its unique properties and applications in various chemical reactions, particularly in the synthesis of complex organic molecules.

The molecular structure of 3,5-difluorobenzylzinc bromide consists of a benzene ring substituted with two fluorine atoms at the 3 and 5 positions, connected to a zinc bromide moiety via a methylene group (-CH₂-ZnBr). This structure imparts it with reactivity that makes it valuable in catalytic processes and organometallic transformations.

Recent studies have highlighted the role of 3,5-difluorobenzylzinc bromide in cross-coupling reactions, which are pivotal in drug discovery and materials science. For instance, researchers have utilized this compound as a precursor in Suzuki-Miyaura couplings, enabling the construction of biaryl compounds with high efficiency and selectivity.

In addition to its role in cross-coupling reactions, 3,5-difluorobenzylzinc bromide has been employed in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The ability of this compound to undergo nucleophilic substitution reactions under mild conditions has made it a preferred choice for chemists working on complex molecule synthesis.

The synthesis of 3,5-difluorobenzylzinc bromide typically involves the reaction of 3,5-difluorotoluene with zinc metal in the presence of a halogen source such as bromine or hydrogen bromide gas under reflux conditions. This method ensures high yield and purity of the product, making it suitable for large-scale applications.

The physical properties of 3,5-difluorobenzylzinc bromide, including its melting point and solubility characteristics, have been extensively studied to optimize its use in various chemical processes. For example, its solubility in polar aprotic solvents like tetrahydrofuran (THF) and dimethylformamide (DMF) facilitates its application in solution-phase reactions.

In terms of safety considerations, while handling 3,5-difluorobenzylzinc bromide, it is essential to adhere to standard laboratory protocols to ensure safe usage and minimize environmental impact.